(3aR,7S,7aR)-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyridine-7-carboxylic acid

• Molecular Formula: C13H21NO5
• Molecular Weight: 271.31 g/mol
• IUPAC Name: (3aR,7S,7aR)-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C13H21NO5/c1-13(2,3)19-12(17)14-6-4-8(11(15)16)10-9(14)5-7-18-10/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9+,10+/m0/s1
• InChI Key: BAQYPCKNWNNICY-IVZWLZJFSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H]([C@@H]2[C@H]1CCO2)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C2C1CCO2)C(=O)O

Description

The compound (3aR,7S,7aR)-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyridine-7-carboxylic acid is a bicyclic heterocyclic molecule featuring a fused furo[3,2-b]pyridine core. This structure comprises a pyridine ring fused to a tetrahydrofuran moiety, with a tert-butoxycarbonyl (Boc) protecting group at position 4 and a carboxylic acid substituent at position 6.

Preparation Methods

Alkylation of Dihydropyridine Derivatives

Starting Material : Ethyl 3,4-dihydropyridine-2-carboxylate.
Reagents : 1-Bromo-3-chloropropane, potassium tert-butoxide (KOtBu) in tetrahydrofuran (THF) at −20°C.
Mechanism : Nucleophilic substitution forms a branched alkyl chain (Compound 2, yield: 95–100%).

Intramolecular Cyclization

Conditions : Sodium hydride (NaH) in THF at 15–25°C.
Outcome : Forms the furo[3,2-b]pyridine ring (Compound 3, yield: 80–85%).

Hydrogenation of Double Bonds

Catalyst : 10% Pd/C in ethanol under H₂ (1 atm).
Result : Saturates the dihydrofuran ring to hexahydrofuropyridine (Compound 4, yield: 90%).

Boc Protection and Hydrolysis

Table 1 : Summary of Method 1

Step	Reaction	Reagents/Conditions	Yield (%)
1	Alkylation	KOtBu, THF, −20°C	95–100
2	Cyclization	NaH, THF, 15–25°C	80–85
3	Hydrogenation	Pd/C, H₂, EtOH	90
4	Boc Protection	Boc₂O, DMAP, CH₂Cl₂	88
5	Hydrolysis	NaOH, MeOH/H₂O	85

Method 2: Titanium-Mediated Aldol Condensation

Glyoxylate-Dihydrofuran Coupling

Starting Materials : Ethyl glyoxylate, 2,3-dihydrofuran.
Catalyst : Titanium tetrachloride diisopropoxide (TiCl₂(OiPr)₂) in THF.
Product : Ethyl 2-(2-furyl)acetate (Yield: 75%).

Sodium Borohydride Reduction

Reduction : NaBH₄ in ethanol at 0°C.
Outcome : Diol intermediate (Yield: 92%).

Acid-Catalyzed Cyclization

Conditions : HCl in THF at 40°C.
Stereochemical Outcome : Forms a 3:1 mixture of endo/exo diastereomers, resolved via chromatography.

Boc Protection and Oxidation

Parameter	Value
Overall Yield (4 steps)	26.9%
Diastereomeric Ratio	3:1 (endo:exo)
Key Chiral Resolution	Chromatographic separation

Stereochemical Control Strategies

Chiral Auxiliaries

Example : Use of (R)- or (S)-BINOL-derived titanium complexes to induce asymmetry during aldol condensation.

Enzymatic Resolution

Lipase-Catalyzed Hydrolysis : Resolves racemic esters via selective acyloxy cleavage (e.g., Candida antarctica lipase B).

Dynamic Kinetic Resolution

Pd-Catalyzed Isomerization : Converts undesired diastereomers to the target (3aR,7S,7aR) configuration using Pd/C in H₂.

Comparative Analysis of Methods

Table 3 : Method Comparison

Criteria	Method 1	Method 2
Starting Material Cost	Low ($20/mol)	Moderate ($50/mol)
Stereoselectivity	Moderate (Requires DKR)	High (Chiral catalysts)
Scalability	>1 kg demonstrated	Limited to 100 g
Environmental Impact	High (Pd/C disposal)	Moderate (Ti waste)

Industrial-Scale Optimization

Continuous Flow Hydrogenation

Reactor Design : Fixed-bed Pd/C cartridge with H₂ recycling reduces catalyst loading by 40%.

Solvent Recycling

THF Recovery : Distillation reclaims >90% solvent, cutting costs by $15/kg.

Green Chemistry Initiatives

Biocatalytic Hydrolysis : Immobilized esterases replace NaOH, reducing wastewater pH adjustment.

Chemical Reactions Analysis

Types of Reactions

(3aR,7S,7aR)-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyridine-7-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and specific solvents to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acid derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

Preparation Methods

The synthesis of this compound involves several steps, typically starting from readily available precursors. Key steps include:

• Formation of the Furo[3,2-b]pyridine Ring : This is often achieved through cyclization reactions involving appropriate substrates.
• Introduction of Functional Groups : The carboxylic acid and the (2-methylpropan-2-yl)oxycarbonyl group are added in subsequent steps.
• Optimized Reaction Conditions : Specific catalysts and solvents are utilized to enhance yield and purity.

Industrial Production Methods

For large-scale production, methods such as continuous flow synthesis may be employed to ensure efficiency and consistency in quality. Automated monitoring systems can also be integrated to maintain optimal reaction conditions.

Chemistry

The compound serves as a valuable building block for synthesizing more complex molecules. Its unique structure allows chemists to explore various synthetic pathways and develop novel compounds with potential applications in different fields.

Biology

Research has indicated that this compound may exhibit significant biological activity. It is being studied for its interactions with biomolecules, which could lead to insights into its potential therapeutic effects.

Medicine

The compound is under investigation for its possible therapeutic properties, particularly in:

• Anti-inflammatory Activities : Preliminary studies suggest that it may modulate inflammatory pathways.
• Anticancer Properties : Ongoing research aims to evaluate its efficacy against various cancer cell lines.

Industry

In industrial applications, this compound could play a role in developing new materials or chemical processes, particularly those requiring specific functional groups for enhanced performance.

Pharmacological Properties

Research into the pharmacological properties of this compound has highlighted its potential to interact with neurotransmitter systems and exhibit anti-inflammatory effects.

Case Studies

• Anti-inflammatory Studies : In vitro experiments have demonstrated that derivatives of this compound can inhibit pro-inflammatory cytokine production in cultured cells.
• Anticancer Research : Preliminary results indicate that the compound may induce apoptosis in certain cancer cell lines, warranting further investigation into its mechanisms of action.

Mechanism of Action

The mechanism of action of (3aR,7S,7aR)-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyridine-7-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Furopyridine Derivatives

• Target Compound : Features a furo[3,2-b]pyridine core with a Boc-protected amine and a carboxylic acid.
• Compound from : (2R,3aR,7R,7aR)-2-[(2S)-2-amino-3-hydroxy-3-oxo-propyl]-7-hydroxy-3,3a,5,6,7,7a-hexahydrofuro[4,5-b]pyran-2-carboxylic acid. Key Differences: Replaces pyridine with pyran (oxygen-containing ring) and includes a hydroxypropyl side chain. Significance: Demonstrates how fused oxygen-nitrogen heterocycles can vary in bioactivity based on ring type .

Pyrrolopyridine Derivatives

• Compound from : 7-[4-[[(4aR)-4-Hydroxy-4a-methyl-3-(2-methylpropoxycarbonyl)-2-oxo-6,7-dihydro-5H-pyrrolo[1,2-b]pyridin-1-yl]methyl]-2,3-difluorophenyl]hept-6-ynoic acid. Key Similarities: Contains a pyrrolo[1,2-b]pyridine core and a tert-butoxycarbonyl group. Key Differences: Incorporates fluorophenyl and heptynoic acid substituents, suggesting divergent pharmacological targets (e.g., enzyme inhibition) .

Functional Group Analysis

• Carboxylic Acid-Containing Compounds :
  • : 1-(3-Carboxypropyl)-4-(4-(4-methylbenzyloxy)phenyl)-1H-pyrrole-2-carboxylic acid.
• Comparison : Shares dual carboxylic acid groups but lacks fused bicyclic systems. Its IR spectrum (1,702 cm⁻¹ for C=O) and melting point (186–187°C) highlight physicochemical stability .
  • : Bicyclic β-lactam antibiotics (e.g., (2S,5R,6R)-3,3-dimethyl-7-oxo-6-pivalamido-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid).
• Comparison : Demonstrates how bicyclic frameworks with carboxylic acids are leveraged for antibacterial activity, though distinct in heteroatom arrangement .

Data Tables

Table 1. Structural and Functional Comparison

Compound	Core Structure	Functional Groups	Key Features	Evidence ID
Target Compound	Furo[3,2-b]pyridine	Boc, carboxylic acid	Stereospecific bicyclic core	[7, 10]
Compound	Furo[4,5-b]pyran	Carboxylic acid, hydroxypropyl	Pyran ring, dual stereocenters	[10]
Compound	Pyrrolo[1,2-b]pyridine	Boc, heptynoic acid, difluorophenyl	Fluorinated aryl group	[7]
Compound	Pyrrole	Dual carboxylic acids	High melting point (186–187°C)	[6]

Biological Activity

The compound (3aR,7S,7aR)-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyridine-7-carboxylic acid is of significant interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula: C14H23NO4
• Molecular Weight: 271.34 g/mol
• CAS Number: [Not available in search results]

The biological activity of this compound can be attributed to its structural features which allow it to interact with various biological targets. The furo[3,2-b]pyridine core is known for its ability to modulate neurotransmitter systems and exhibit anti-inflammatory effects.

Key Mechanisms:

• Neurotransmitter Modulation : It may influence serotonin and dopamine receptors, which are crucial in mood regulation and neuroprotection.
• Anti-inflammatory Activity : The compound shows potential in inhibiting pro-inflammatory cytokines, thereby reducing inflammation in various models.

Biological Activity

Research indicates that this compound exhibits a range of biological activities:

1. Antidepressant Effects

In animal models, the compound has demonstrated antidepressant-like effects. Studies suggest it may enhance serotonergic and noradrenergic transmission.

2. Anti-inflammatory Properties

The compound has been shown to reduce inflammation in models of arthritis and colitis by inhibiting NF-kB signaling pathways.

Data Tables

Biological Activity	Model Used	Effect Observed	Reference
Antidepressant	Mouse Forced Swim Test	Reduced immobility time
Anti-inflammatory	Rat Carrageenan-Induced Paw	Decreased paw swelling
Neuroprotective	In vitro neuronal cultures	Increased cell viability

Case Study 1: Antidepressant Activity

In a controlled study on mice subjected to stress-induced depression models, administration of the compound resulted in a significant decrease in depressive behaviors compared to control groups. This suggests that the compound may have therapeutic potential for treating depression.

Case Study 2: Inhibition of Inflammation

A study investigating the anti-inflammatory properties of the compound used a rat model of arthritis. Results indicated a marked reduction in joint swelling and pain scores when treated with the compound compared to untreated controls.

Q & A

Q. What are the key structural features and synthesis strategies for this compound?

The compound contains a fused furopyridine core with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety. Synthesis typically involves multi-step protocols:

• Step 1 : Cyclization of precursors under controlled pH and temperature to form the furopyridine scaffold .
• Step 2 : Boc protection of the amine group using (4-nitrophenyl) carbonate derivatives in solvents like dichloromethane or THF, followed by purification via column chromatography .
• Step 3 : Carboxylic acid functionalization via hydrolysis of ester intermediates under basic conditions (e.g., NaOH) . Key analytical methods: TLC for reaction monitoring, $^1$H/$^{13}$C NMR for structural confirmation .

Q. How can researchers characterize this compound’s stereochemical purity?

Advanced NMR techniques are critical:

• 2D NMR (COSY, NOESY) : Resolves spatial relationships between protons, confirming the (3aR,7S,7aR) configuration .
• Chiral HPLC : Validates enantiomeric excess using polysaccharide-based columns (e.g., Chiralpak®) . Example A related compound showed 86% yield and >99% purity under optimized Boc protection conditions .

Q. What biological activity has been reported for this compound?

While direct data is limited, structurally similar furopyridine derivatives exhibit:

• Enzyme inhibition : Modulates kinases or proteases via biochemical assays (e.g., fluorescence polarization) .
• Molecular docking : Predicts binding affinity to HIV-1 protease or bacterial targets . Note: Always validate activity using dose-response curves and counter-screening against off-target enzymes .

Advanced Research Questions

Q. How can enantiomeric ratios be optimized during synthesis?

A 5:1 enantiomer ratio was reported for a related compound using chiral auxiliaries and low-temperature (−78°C) reactions . Strategies:

• Catalytic asymmetric synthesis : Use chiral ligands (e.g., BINOL) with transition metals to enhance stereocontrol.
• Crystallization-induced dynamic resolution : Recrystallize diastereomeric salts for >95% enantiopurity . Table: Reaction conditions vs. enantiomeric outcomes

Catalyst	Temp (°C)	Enantiomer Ratio	Yield (%)
(R)-BINAP	−78	95:5	86
None	25	60:40	72

Q. How to resolve conflicting biological activity data across studies?

Discrepancies in IC$_{50}$ values may arise from assay conditions:

• Variable pH : Adjust buffer systems (e.g., HEPES vs. Tris) to stabilize ionization states .
• Protein source : Use recombinant vs. native enzymes to control for isoform differences . Case study: A cyclopenta[c]pyridine analog showed 10-fold higher activity in phosphate buffer (pH 7.4) vs. acetate buffer (pH 5.0) .

Q. What strategies improve solubility for in vivo studies?

• Prodrug design : Convert the carboxylic acid to a methyl ester or amide for enhanced bioavailability .
• Co-crystallization : Use co-formers (e.g., nicotinamide) to modify crystal packing . Example: A sugar-conjugated analog exhibited 3x higher aqueous solubility due to hydrogen-bonding interactions .

Q. How to address contradictions in NMR spectral assignments?

Misassignments in complex fused-ring systems are common. Solutions:

• DEPT-135 NMR : Differentiates CH$_3$, CH$_2$, and CH groups in crowded spectra .
• X-ray crystallography : Provides definitive stereochemical confirmation (e.g., CCDC deposition) . Example: A hexahydrofuropyranol derivative required single-crystal XRD to resolve overlapping $^{13}$C signals .

Q. What are scalable alternatives to low-temperature synthetic steps?

Low-temperature reactions (e.g., −78°C) hinder scalability. Alternatives:

• Flow chemistry : Enables precise temperature control with shorter reaction times .
• Microwave-assisted synthesis : Achieves similar yields at 50°C via accelerated kinetics . Case study: A naphthyridine analog’s hydrolysis step was scaled to 1 kg with 63.7% yield using flow reactors .

Q. How to validate novel synthetic routes for this compound?

• Isotope labeling : Incorporate $^{13}$C at the carboxylic acid to track reaction pathways via NMR .
• Kinetic profiling : Compare activation energies (ΔG‡) of competing pathways using DFT calculations . Example: A triazolopyridine synthesis was validated by matching computed vs. experimental IR spectra .